Cas no 1593385-96-6 (Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate)

• Product Name: Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate
• CAS No: 1593385-96-6
• MF: C₁₀H₁₆N₂O₂S₂
• MW: 260.376239776611
• CID: 6072788
• PubChem ID: 116686654
• Update Time: 2025-10-20

Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• 1593385-96-6
• tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate
• EN300-6747755
• Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate

• Inchi： 1S/C10H16N2O2S2/c1-10(2,3)14-8(13)6-15-4-7-5-16-9(11)12-7/h5H,4,6H2,1-3H3,(H2,11,12)
• InChI Key： UHTNENVEORTVIS-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(N)=N1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.06532010g/mol
• Monoisotopic Mass: 260.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Additional information on Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate

Introduction to Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate (CAS No. 1593385-96-6)

Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate, with the CAS number 1593385-96-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the sulfanyl group and the amino-substituted thiazole ring provide a rich scaffold for interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that molecules similar to Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate can interact with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

In particular, the thiazole moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. The amino group on the thiazole ring can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. This feature makes Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate a valuable candidate for developing novel drugs that target enzymes involved in pathogenic processes.

Moreover, the tert-butyl group not only improves the pharmacokinetic properties of the compound but also serves as a handle for further chemical modifications. This flexibility allows chemists to tailor the molecule’s properties to optimize its biological activity and reduce potential side effects. Such modifications are essential in drug discovery pipelines, where lead optimization is a critical step toward bringing a new therapeutic agent to market.

The synthesis of Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluations.

Recent clinical trials have highlighted the potential of thiazole derivatives as therapeutic agents. For instance, compounds with similar structures have demonstrated efficacy in treating bacterial infections by inhibiting key enzymes involved in bacterial metabolism. The mechanism of action of Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate is likely to follow a similar pathway, making it a promising candidate for further clinical investigation.

The role of computational biology in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has become an integral part of modern drug development pipelines, allowing researchers to rapidly identify promising candidates from large libraries of compounds. By leveraging machine learning algorithms and large datasets, scientists can predict the binding modes and potencies of molecules like Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate, thereby accelerating the drug discovery process.

In conclusion, Tert-butyl 2-{[(2-amino-1,3-thiazol-4-yl)methyl]sulfanyl}acetate (CAS No. 1593385-96-6) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.